N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide

• IUPAC Name: N-(4-pyrrolidin-1-ylsulfonylphenyl)benzamide
• InChI: InChI=1S/C17H18N2O3S/c20-17(14-6-2-1-3-7-14)18-15-8-10-16(11-9-15)23(21,22)19-12-4-5-13-19/h1-3,6-11H,4-5,12-13H2,(H,18,20)
• InChI Key: FOIHMQOPHKNMHA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C17H18N2O3S
• Molecular Weight: 330.4 g/mol

Description

N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide, commonly known as PSB-0739, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. PSB-0739 is a selective antagonist of the sphingosine-1-phosphate receptor subtype 2 (S1P2), which plays a crucial role in various physiological processes.

Mechanism of Action

PSB-0739 exerts its pharmacological effects by selectively blocking the N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide receptor, which is involved in various cellular processes such as cell migration, proliferation, and survival. By inhibiting the N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide receptor, PSB-0739 can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects
PSB-0739 has been shown to have various biochemical and physiological effects. Studies have shown that PSB-0739 can inhibit the migration and invasion of cancer cells by reducing the expression of matrix metalloproteinases (MMPs) and increasing the expression of tissue inhibitors of metalloproteinases (TIMPs). PSB-0739 can also reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, PSB-0739 can modulate the immune response by regulating the differentiation and function of immune cells.

Advantages and Limitations for Lab Experiments

PSB-0739 has several advantages for lab experiments. It is a selective antagonist of the N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide receptor, which allows for specific modulation of this receptor without affecting other receptors. Additionally, PSB-0739 has been shown to be effective in various in vitro and in vivo models. However, PSB-0739 also has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in some assays. Additionally, PSB-0739 has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

PSB-0739 has several potential future directions for scientific research. One direction is to further investigate its therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in humans to further understand its potential clinical applications. Additionally, PSB-0739 can be used as a tool to study the role of the N-[4-(1-pyrrolidinylsulfonyl)phenyl]benzamide receptor in various physiological processes.

Synthesis Methods

The synthesis of PSB-0739 involves the reaction of 4-aminophenylsulfonamide with 4-fluorobenzoyl chloride in the presence of a base. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

PSB-0739 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and autoimmune disorders. Studies have shown that PSB-0739 can inhibit the migration and invasion of cancer cells, reduce inflammation, and modulate the immune response.